Cas no 160232-20-2 (benzoc1,2,5oxadiazole-5-sulfonyl Chloride)
benzoc1,2,5oxadiazole-5-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- benzofurazan-5-sulfonyl chloride
- 816-231-2
- 2,1,3-Benzoxadiazole-5-sulfonyl chloride
- benzo(c)(1,2,5)oxadiazole-5-sulfonyl chloride
- DB-296992
- EN300-332076
- SCHEMBL3042925
- benzo[c][1,2,5]oxadiazole-5-sulfonyl chloride
- 160232-20-2
- CS-0376837
- AKOS006337109
- benzo[c][1,2,5]oxadiazole-5-sulfonylchloride
- benzoc1,2,5oxadiazole-5-sulfonyl Chloride
-
- MDL: MFCD19200164
- Inchi: 1S/C6H3ClN2O3S/c7-13(10,11)4-1-2-5-6(3-4)9-12-8-5/h1-3H
- InChI Key: PHUOAMMQXPTECU-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2C(C=1)=NON=2)(=O)=O
Computed Properties
- Exact Mass: 217.9552908g/mol
- Monoisotopic Mass: 217.9552908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.4Ų
benzoc1,2,5oxadiazole-5-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B429450-2.5mg |
benzo[c][1,2,5]oxadiazole-5-sulfonyl Chloride |
160232-20-2 | 2.5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B429450-5mg |
benzo[c][1,2,5]oxadiazole-5-sulfonyl Chloride |
160232-20-2 | 5mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B429450-25mg |
benzo[c][1,2,5]oxadiazole-5-sulfonyl Chloride |
160232-20-2 | 25mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-332076-0.05g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 0.05g |
$600.0 | 2023-09-04 | |
| Enamine | EN300-332076-0.1g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 0.1g |
$783.0 | 2023-09-04 | |
| Enamine | EN300-332076-0.25g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 0.25g |
$1118.0 | 2023-09-04 | |
| Enamine | EN300-332076-0.5g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 0.5g |
$1760.0 | 2023-09-04 | |
| Enamine | EN300-332076-1.0g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-332076-2.5g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 2.5g |
$4424.0 | 2023-09-04 | |
| Enamine | EN300-332076-5.0g |
2,1,3-benzoxadiazole-5-sulfonyl chloride |
160232-20-2 | 95% | 5.0g |
$6545.0 | 2023-02-23 |
benzoc1,2,5oxadiazole-5-sulfonyl Chloride Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on benzoc1,2,5oxadiazole-5-sulfonyl Chloride
Introduction to Benzoc1,2,5oxadiazole-5-sulfonyl Chloride (CAS No 160232-20-2)
Benzoc1,2,5oxadiazole-5-sulfonyl Chloride, a compound with the chemical formula C₈H₃ClNO₄S, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique sulfonyl chloride functional group, which makes it a valuable building block for synthesizing various bioactive molecules. The CAS No 160232-20-2 identifier ensures its specific identity and distinguishes it from other compounds with similar structures.
The Benzoc1,2,5oxadiazole core structure is a heterocyclic compound that exhibits remarkable stability and reactivity, making it suitable for diverse chemical transformations. This heterocycle is part of a larger class of oxadiazole derivatives, which have garnered considerable attention in recent years due to their potential applications in medicinal chemistry. Specifically, oxadiazole derivatives are known for their ability to act as scaffolds in the development of novel therapeutic agents.
In the realm of pharmaceutical research, Benzoc1,2,5oxadiazole-5-sulfonyl Chloride has been extensively studied for its role in the synthesis of small-molecule inhibitors. These inhibitors target various biological pathways, including those involved in cancer progression and inflammatory diseases. Recent studies have highlighted the compound's utility in generating novel sulfonamide-based drugs, which are known for their potent biological activity. The sulfonyl chloride moiety is particularly crucial in this context, as it facilitates the introduction of sulfonamide groups into target molecules.
One of the most compelling aspects of Benzoc1,2,5oxadiazole-5-sulfonyl Chloride is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop new methodologies for constructing complex organic molecules. For instance, the compound has been used to synthesize derivatives that exhibit antimicrobial properties. These derivatives are particularly relevant in the fight against antibiotic-resistant bacteria, a growing concern in global healthcare. The ability to modify the Benzoc1,2,5oxadiazole core while retaining the sulfonyl chloride functionality allows for fine-tuning of biological activity.
The chemical properties of Benzoc1,2,5oxadiazole-5-sulfonyl Chloride also make it an attractive candidate for material science applications. For example, researchers have explored its use in creating advanced polymers with specialized functionalities. These polymers could potentially find applications in drug delivery systems and smart materials. The stability and reactivity of this compound contribute to its suitability for such innovative applications.
Recent advancements in computational chemistry have further enhanced the understanding of Benzoc1,2,5oxadiazole-5-sulfonyl Chloride's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing more effective drugs with improved pharmacokinetic profiles. The integration of experimental data with computational methods has allowed researchers to predict and optimize the properties of derivatives based on Benzoc1,2,5oxadiazole-5-sulfonyl Chloride.
The synthesis of Benzoc1,2,5oxadiazole-5-sulfonyl Chloride involves multi-step organic reactions that highlight its synthetic utility. Key steps include the formation of the oxadiazole ring and subsequent functionalization with the sulfonyl chloride group. These synthetic routes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of the compound for their studies. The availability of high-quality starting materials is crucial for advancing research in this field.
In conclusion, Benzoc1,2,5oxadiazole-5-sulfonyl Chloride (CAS No 160232-20-2) is a versatile and highly valuable compound in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an excellent candidate for developing novel bioactive molecules. The ongoing research into this compound underscores its importance in addressing global health challenges and advancing material science innovations.
160232-20-2 (benzoc1,2,5oxadiazole-5-sulfonyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)